Cas no 1359658-32-4 (tert-butyl (3R)-3-(methoxymethyl)piperazine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-(methoxymethyl)piperazine-1-carboxylate
• CAS No: 1359658-32-4
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• MDL: MFCD19688482
• CID: 2093019
• PubChem ID: 66577080
• Update Time: 2025-04-21

tert-butyl (3R)-3-(methoxymethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 3-(methoxymethyl)piperazine-1-carboxylate
• tert-butyl (3R)-3-(methoxymethyl)piperazine-1-carboxylate
• AK162690
• QBJWNCXOPXVECA-SECBINFHSA-N
• BH112
• FCH3580653
• SB12566
• (R)-4-Boc-2-(methoxymethyl)piperazine
• (R)-1-Boc-3-(Methoxymethyl)piperazine
• AX8294744
• tert-Butyl (R)-3-(methoxymethyl)piperazine-1-carboxylate
• (R)-3-methoxymethyl-piperazine-1-carboxylic acid tert-butyl ester
• C72444
• (R)-tert-Butyl3-(methoxymethyl)piperazine-1-carboxylate
• SCHEMBL24070908
• AKOS024463678
• CS-0079217
• 1359658-32-4
• AS-70099
• MFCD19688482
• DB-131196

• MDL： MFCD19688482
• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(14)13-6-5-12-9(7-13)8-15-4/h9,12H,5-8H2,1-4H3/t9-/m1/s1
• InChI Key： QBJWNCXOPXVECA-SECBINFHSA-N
• SMILES： O(C(C)(C)C)C(N1CCN[C@@H](COC)C1)=O

Computed Properties

• Exact Mass: 230.16300
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8
• XLogP3: 0.4

Experimental Properties

• PSA: 50.80000
• LogP: 1.10840

tert-butyl (3R)-3-(methoxymethyl)piperazine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C